Cas no 698378-41-5 ((1R)-1-(2-methylphenyl)butan-1-amine)

(1R)-1-(2-methylphenyl)butan-1-amine structure
698378-41-5 structure
Product Name:(1R)-1-(2-methylphenyl)butan-1-amine
CAS No:698378-41-5
MF:C11H18ClN
MW:199.720322132111
MDL:MFCD08439505
CID:836575
PubChem ID:53484758
Update Time:2024-12-09

(1R)-1-(2-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(o-Tolyl)butan-1-amine hydrochloride
    • (1R)-1-(2-METHYLPHENYL)BUTYLAMINE-HCL
    • Benzenemethanamine, 2-methyl-a-propyl-, (aR)-
    • (1r)-1-(2-methylphenyl)butylamine hydrochloride
    • AK133429
    • KB-144527
    • (1R)-1-(2-methylphenyl)butan-1-amine
    • MDL: MFCD08439505
    • Inchi: 1S/C11H17N.ClH/c1-3-6-11(12)10-8-5-4-7-9(10)2;/h4-5,7-8,11H,3,6,12H2,1-2H3;1H/t11-;/m1./s1
    • InChI Key: ZDTHPTJAFLCPOT-RFVHGSKJSA-N
    • SMILES: Cl.N[C@@H](C1C=CC=CC=1C)CCC

Computed Properties

  • Exact Mass: 199.11294
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 26.02

(1R)-1-(2-methylphenyl)butan-1-amine Pricemore >>

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abcr
AB539491-250 mg
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